Dimethyl-(1H-pyrrolo[2,3-b]pyridin-5-ylmethyl)-amine

• CAS RN: 849067-91-0
• Molecular Formula: C10H13N3
• Molecular Weight: 175.23 g/mol
• IUPAC Name: N,N-dimethyl-1-(1H-pyrrolo[2,3-b]pyridin-5-yl)methanamine
• InChI: InChI=1S/C10H13N3/c1-13(2)7-8-5-9-3-4-11-10(9)12-6-8/h3-6H,7H2,1-2H3,(H,11,12)
• InChI Key: RVVQNFPETUFYNU-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CC1=CN=C2C(=C1)C=CN2

Description

1H-Pyrrolo[2,3-b]pyridine derivatives are a class of compounds that have shown potent activities against FGFR1, 2, and 3. They play an essential role in various types of tumors, making them an attractive strategy for cancer therapy.

Synthesis Analysis

The synthesis of 1H-Pyrrolo[2,3-b]pyridine derivatives involves a structure-based design strategy. The 1H-Pyrrolo[2,3-b]pyridine motif is kept as a hinge binder during the synthesis.

Molecular Structure Analysis

The molecular structure of 1H-Pyrrolo[2,3-b]pyridine derivatives is complex and involves various functional groups. The exact structure would depend on the specific derivative being analyzed.

Mechanism of Action

1H-Pyrrolo[2,3-b]pyridine derivatives inhibit the FGFR signaling pathway, which plays an essential role in various types of tumors. They have shown potent activities against FGFR1, 2, and 3.

Future Directions

1H-Pyrrolo[2,3-b]pyridine derivatives represent an attractive strategy for cancer therapy. Future research will likely focus on optimizing these compounds and exploring their potential in cancer treatment.

Synthesis routes and methods

Procedure details

To 1H-Pyrrolo[2,3-b]pyridine-5-carbaldehyde (114 mg, 0.78 mmol), in methanol (10 ml) was added dimethylamine hydrochloride (127 mg, 1.56 mmol, NaOH (31.2 mg, 0.78 mmol), sodium cyanoborohydride (49 mg, 0.78 mmol) and the solution was stirred under nitrogen for 12 hr. Poured into water (50 mL), extracted with ethyl acetate, dried (Na2SO4) to afforded Dimethyl-(1H-pyrrolo[2,3-b]pyridin-5-ylmethyl)-amine (44 mg, 33% yield) used without purification. MS: m/e 176.1 (M+H).